molecular formula C8H16O B3146095 (2S)-6-Methyl-5-hepten-2-ol CAS No. 58917-26-3

(2S)-6-Methyl-5-hepten-2-ol

Cat. No. B3146095
CAS RN: 58917-26-3
M. Wt: 128.21 g/mol
InChI Key: OHEFFKYYKJVVOX-QMMMGPOBSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“(2S)-6-Methyl-5-hepten-2-ol” is a compound with the linear formula C8H16O . It has a molecular weight of 128.216 . It is used in the synthesis of aggregation pheromone of the ambrosia beetle and also as a pharmaceutical intermediate and insect attractant .


Molecular Structure Analysis

The molecular structure of “(2S)-6-Methyl-5-hepten-2-ol” can be represented by the linear formula C8H16O . Its molecular weight is 128.216 .


Chemical Reactions Analysis

The reactions of “(2S)-6-Methyl-5-hepten-2-ol” with ozone and OH radicals have been studied . The rate coefficient values determined for the compound are high, indicating that the activation of the C=C bond to produce certain products hardly proceeded .


Physical And Chemical Properties Analysis

“(2S)-6-Methyl-5-hepten-2-ol” has a molecular weight of 128.216 . More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

Molecular Tracers for Neurological Studies

A study on the use of α-Methyl-l-tryptophan (α-MTrp), an analog of tryptophan, for brain serotonin synthesis rate determination underscores the value of molecular tracers in neurological research. The use of labeled α-MTrp offers insights into serotonin synthesis, potentially applicable for studying various neuropsychiatric disorders (Diksic & Young, 2001).

Epigenetic Research

Research into DNA methyltransferase inhibitors showcases the role of chemical compounds in understanding and manipulating epigenetic mechanisms. These inhibitors, such as 5-azacytidine, play a crucial role in restoring suppressor gene expression and have shown promise in antitumor activities, illustrating the potential of chemical compounds in cancer therapy (Goffin & Eisenhauer, 2002).

Nutritional and Pharmacological Effects

Studies on the absorption, distribution, metabolism, and excretion of tea polyphenols in humans reflect the significance of chemical analysis in understanding the bioavailability and health effects of dietary compounds. Such research is fundamental in nutrition science and for developing dietary recommendations or supplements (Clifford, van der Hooft, & Crozier, 2013).

Environmental Toxicology

Investigations into the environmental occurrence and toxicity of compounds like triclosan highlight the importance of chemical research in assessing environmental risks and impacts. Understanding the fate and behavior of such compounds is crucial for environmental protection and public health (Bedoux et al., 2012).

Safety and Hazards

When handling “(2S)-6-Methyl-5-hepten-2-ol”, it is recommended to use in a well-ventilated place, wear suitable protective clothing, avoid contact with skin and eyes, avoid formation of dust and aerosols, use non-sparking tools, and prevent fire caused by electrostatic discharge steam .

properties

IUPAC Name

(2S)-6-methylhept-5-en-2-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H16O/c1-7(2)5-4-6-8(3)9/h5,8-9H,4,6H2,1-3H3/t8-/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OHEFFKYYKJVVOX-QMMMGPOBSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CCC=C(C)C)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H](CCC=C(C)C)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H16O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

128.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(S)-(+)-6-Methyl-5-hepten-2-OL

CAS RN

58917-26-3
Record name (+)-6-Methyl-5-hepten-2-ol
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=58917-26-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Sulcatol, (S)-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0058917263
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name SULCATOL, (S)-
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KGF7VXG633
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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